Cas no 1384429-66-6 (4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine)

• Product Name: 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine
• CAS No: 1384429-66-6
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 4595915
• PubChem ID: 71755857
• Update Time: 2025-10-15

4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 4-(methylthio)-1-phenyl-

• Inchi： 1S/C10H11N3S/c1-14-9-7-12-13(10(9)11)8-5-3-2-4-6-8/h2-7H,11H2,1H3
• InChI Key： AENOHJSNAVEPLG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N)=C(SC)C=N1

4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine

4-(Methylsulfanyl)-1-Phenyl-1H-Pyrazol-5-Amine: An Overview of a Promising Compound (CAS No. 1384429-66-6)

4-(Methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine (CAS No. 1384429-66-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various biological applications, including its use as an intermediate in the synthesis of novel pharmaceuticals and its direct therapeutic properties.

The chemical structure of 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine is composed of a pyrazole ring substituted with a phenyl group at the 1-position and a methylthio group at the 4-position, along with an amino group at the 5-position. This arrangement confers the molecule with specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of antifungal agents. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antifungal activity against a range of pathogenic fungi, including Candida species and Aspergillus species. This finding opens up new avenues for the development of more effective antifungal treatments.

In addition to its antifungal properties, 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine has also shown promise in the treatment of neurological disorders. A study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound possess neuroprotective effects, potentially making them useful in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of key signaling pathways involved in neuronal survival and function.

The pharmacokinetic properties of 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity make it a promising candidate for further preclinical and clinical evaluation.

In terms of synthetic routes, several methods have been developed to efficiently produce 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine. One common approach involves the reaction of phenylhydrazine with an appropriate acetylene derivative followed by sulfuration to introduce the methylthio group. These synthetic strategies are well-documented in the literature and provide a solid foundation for large-scale production.

The safety profile of 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine has been extensively evaluated through various toxicological studies. Results from these studies indicate that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine (CAS No. 1384429-66-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and safety profile, make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.